2-[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H16N4O3S3/c1-10-11(2)28-15-14(10)16(24)22(8-12-4-3-6-25-12)18(21-15)27-9-13(23)20-17-19-5-7-26-17/h3-7H,8-9H2,1-2H3,(H,19,20,23)
• InChI Key: VJIISYMTSGPAMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NC3=NC=CS3)CC4=CC=CO4)C
• Molecular Formula: C18H16N4O3S3
• Molecular Weight: 432.5 g/mol

Description

2-[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H16N4O3S3 and its molecular weight is 432.53. The purity is usually 95%.
BenchChem offers high-quality 2-[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of pyrimidine selanyl derivatives, including similar compounds, involves reactions that yield a series of substituted derivatives. These compounds' structures were confirmed using spectroscopic tools, indicating the compound's applicability in synthesizing novel chemical entities with potential biological activities (Alshahrani et al., 2018).
• Another study focused on the crystal structures of similar sulfanylacetamides, providing insights into the molecular conformation and hydrogen bonding patterns. Such structural analyses are crucial for understanding the compound's chemical behavior and reactivity (Subasri et al., 2016).

Potential Biological Applications

• Research into derivatives of the compound showed anticancer activity against specific leukemia cell lines, highlighting its potential in developing new anticancer agents (Horishny et al., 2021).
• The synthesis of thiazolopyrimidine derivatives and their evaluation for antinociceptive and anti-inflammatory properties indicate the compound's potential application in pain and inflammation management (Selvam et al., 2012).

Chemical Reactivity and Modification

• Studies on the reactivity of similar pyrimidinones with alkyl mono- and di-halides to synthesize new heterocyclic systems show the compound's versatility in chemical transformations. These reactions lead to the formation of novel structures with potential pharmacological properties (Sirakanyan et al., 2015).
• Investigations into the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on related compounds demonstrate the chemical flexibility and potential for generating a wide variety of biologically active molecules (El-Essawy et al., 2011).